Cas no 117654-86-1 (tert-Butyl benzyl(4-hydroxybutyl)carbamate)

• Product Name: tert-Butyl benzyl(4-hydroxybutyl)carbamate
• CAS No: 117654-86-1
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• MDL: MFCD08059840
• CID: 1086358
• PubChem ID: 22006367
• Update Time: 2025-10-11

tert-Butyl benzyl(4-hydroxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl benzyl(4-hydroxybutyl)carbamate
• CHEMBRDG-BB 4011734
• tert-butyl N-benzyl-N-(4-hydroxybutyl)carbamate
• 4-(N-tert-Butoxycarbonyl-N-phenylmethylamino)-butan-1-ol
• 4-[N-(t-butoxycarbonyl)-N-[(phenyl)methyl]-amino]butan-1-ol
• 4-[N-benzyl-N-(tert-butyloxycarbonyl)]amino-1-butanol
• ACMC-20mnca
• AG-D-39675
• Ambcb4011734
• benzyl-(4-hydroxy-butyl)-carbamic acid tert-butyl ester
• Carbamic acid, (4-hydroxybutyl)(phenylmethyl)-, 1,1-dimethylethyl ester
• CTK0C4706
• SureCN5737640
• DTXSID00621431
• DB-210616
• MFCD08059840
• tert-Butyl benzyl(4-hydroxybutyl)carbamate, AldrichCPR
• tert-Butylbenzyl(4-hydroxybutyl)carbamate
• G62143
• 4-(Boc-(benzyl)amino)-butan-1-ol
• benzyl-(4-hydroxy-butyl)-carbamic acid tert butyl ester
• AKOS022184546
• BS-36810
• 117654-86-1
• SCHEMBL5737640
• LJWTWHZDQSLGOH-UHFFFAOYSA-N
• 4-[N-(t-butoxycarbonyl)-N-[(phenyl)methyl]-amino]butan-1-o1

• MDL： MFCD08059840
• Inchi： 1S/C16H25NO3/c1-16(2,3)20-15(19)17(11-7-8-12-18)13-14-9-5-4-6-10-14/h4-6,9-10,18H,7-8,11-13H2,1-3H3
• InChI Key： LJWTWHZDQSLGOH-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=CC=1)CCCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.18300
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 3.19620

tert-Butyl benzyl(4-hydroxybutyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25-43
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl benzyl(4-hydroxybutyl)carbamate

tert-Butyl benzyl(4-hydroxybutyl)carbamate (CAS No. 117654-86-1): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical intermediates, tert-Butyl benzyl(4-hydroxybutyl)carbamate (CAS No. 117654-86-1) stands out as a versatile compound with significant potential. This carbamate derivative, characterized by its tert-butyl and benzyl functional groups, has garnered attention for its unique structural features and broad applicability. Researchers and industry professionals alike are increasingly exploring its uses in drug synthesis, material science, and specialty chemicals.

The compound’s molecular structure, which includes a 4-hydroxybutyl chain, contributes to its solubility and reactivity, making it a valuable building block in organic synthesis. Its carbamate moiety further enhances its utility, particularly in the design of prodrugs and protective groups. As the demand for high-purity intermediates grows, tert-Butyl benzyl(4-hydroxybutyl)carbamate has emerged as a critical component in the development of novel therapeutic agents.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis methods. Researchers are investigating how tert-Butyl benzyl(4-hydroxybutyl)carbamate can be incorporated into eco-friendly processes, reducing waste and improving efficiency. This aligns with the broader industry shift toward environmentally benign practices, a topic frequently searched by professionals in the field.

Another area of focus is the compound’s role in peptide synthesis. With the growing popularity of peptide-based therapeutics, the need for reliable protecting groups and intermediates has surged. tert-Butyl benzyl(4-hydroxybutyl)carbamate offers a promising solution due to its stability and compatibility with various reaction conditions. This has led to increased inquiries about its synthetic pathways and scalability in industrial settings.

From a technical perspective, the compound’s physicochemical properties are well-documented. It typically appears as a white to off-white crystalline solid with a defined melting point and solubility profile. These characteristics are crucial for formulators and process chemists who require precise control over reaction parameters. Additionally, its storage stability and handling requirements are frequently discussed in forums and technical literature, reflecting user concerns about practical implementation.

In the context of drug discovery, tert-Butyl benzyl(4-hydroxybutyl)carbamate has been explored as a precursor for bioactive molecules. Its ability to serve as a modifiable scaffold allows for the creation of diverse derivatives with potential pharmacological activity. This has sparked curiosity about its structure-activity relationships and applications in medicinal chemistry.

As the scientific community continues to uncover new uses for this compound, its commercial availability and custom synthesis options have become hot topics. Suppliers and contract manufacturers are often asked about bulk pricing, purity specifications, and regulatory compliance, underscoring its importance in the supply chain.

In summary, tert-Butyl benzyl(4-hydroxybutyl)carbamate (CAS No. 117654-86-1) is a multifaceted compound with growing relevance in multiple sectors. Its combination of structural versatility, synthetic utility, and alignment with industry trends ensures its continued prominence in research and development. Whether for academic investigations or industrial applications, this compound remains a subject of keen interest and ongoing exploration.